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Abstract
This technical guide provides a comprehensive overview of 3-Mercaptopropanol (CAS:

19721-22-3), a versatile bifunctional molecule with significant applications in organic synthesis,

materials science, and as a key building block in the development of therapeutic agents. This

document details its chemical and physical properties, provides in-depth experimental protocols

for its synthesis, and explores its applications, with a particular focus on its role in the synthesis

of matrix metalloproteinase (MMP) inhibitors.

Properties of 3-Mercaptopropanol
3-Mercaptopropanol, also known as 3-sulfanylpropan-1-ol, is a colorless liquid characterized

by a strong, unpleasant odor typical of mercaptans.[1][2] Its bifunctionality, possessing both a

hydroxyl and a thiol group, makes it a valuable reagent in a variety of chemical transformations.

[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Mercaptopropanol is presented in

Table 1. This data has been compiled from various sources to provide a comprehensive

reference.
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Property Value Reference(s)

Molecular Formula C₃H₈OS [1][3]

Molecular Weight 92.16 g/mol [2][3]

Appearance Clear, colorless liquid [1][2]

Odor Strong, unpleasant [1]

Boiling Point 186.2 °C at 760 mmHg [1]

81-82 °C at 10 mmHg [3]

Density 1.067 g/mL at 20 °C [3]

Refractive Index (n20/D) 1.495 [3]

Flash Point 85 °C (185 °F) [4]

Solubility Soluble in water [1]

pKa 10.05 ± 0.10 (Predicted) [1]

Vapor Pressure 0.188 mmHg at 25 °C [1]

Synthesis of 3-Mercaptopropanol
Several synthetic routes to 3-Mercaptopropanol have been reported. The most common

methods involve the anti-Markovnikov addition of a thiol equivalent to allyl alcohol or the

reaction of 3-chloro-1-propanol with a sulfur nucleophile.

Synthesis from Allyl Alcohol via Thioacetate
Intermediate
This two-step method provides a high-yield route to 3-Mercaptopropanol, avoiding the use of

pyrophoric reagents like lithium aluminum hydride.[1] The overall process involves the radical

addition of thioacetic acid to allyl alcohol, followed by hydrolysis of the resulting thioacetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://patents.google.com/patent/WO2011040131A1/en
https://www.sigmaaldrich.com/GB/en/product/aldrich/405736
https://pubchem.ncbi.nlm.nih.gov/compound/3-Mercapto-1-propanol
https://www.sigmaaldrich.com/GB/en/product/aldrich/405736
https://patents.google.com/patent/WO2011040131A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Mercapto-1-propanol
https://patents.google.com/patent/WO2011040131A1/en
https://patents.google.com/patent/WO2011040131A1/en
https://www.sigmaaldrich.com/GB/en/product/aldrich/405736
https://www.sigmaaldrich.com/GB/en/product/aldrich/405736
https://www.sigmaaldrich.com/GB/en/product/aldrich/405736
https://pmc.ncbi.nlm.nih.gov/articles/PMC3715384/
https://patents.google.com/patent/WO2011040131A1/en
https://patents.google.com/patent/WO2011040131A1/en
https://patents.google.com/patent/WO2011040131A1/en
https://www.benchchem.com/product/b7801479?utm_src=pdf-body
https://www.benchchem.com/product/b7801479?utm_src=pdf-body
https://www.benchchem.com/product/b7801479?utm_src=pdf-body
https://patents.google.com/patent/WO2011040131A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Thiol-ene Addition

Step 2: Hydrolysis

Allyl Alcohol

S-(3-hydroxypropyl) thioacetate

Thioacetic Acid Radical Initiator
(e.g., AIBN or heat)

3-Mercaptopropanol

Base (e.g., NH₃, Hydrazine)
or Acid (e.g., HCl, H₂SO₄)
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Drug Design & Synthesis

Mechanism of Action

3-Mercaptopropanol
(or derivative)

Matrix Metalloproteinase
(MMP) Inhibitor

Chemical
Modification

Matrix Metalloproteinase
(e.g., MMP-2, MMP-13, MMP-14)

Inhibition

Extracellular Matrix
Degradation

Prevents Degradation

Disease Progression
(e.g., Cancer, Arthritis)

Reduces
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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